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Compound of Interest

Compound Name: 1-Phenyl-2-pentanol

Cat. No.: B045728 Get Quote

An In-depth Technical Guide on the Solubility of 1-Phenyl-2-pentanol

This technical guide provides a comprehensive overview of the solubility of 1-phenyl-2-
pentanol in various solvents. The information is targeted towards researchers, scientists, and

professionals in drug development who require an understanding of the physicochemical

properties of this compound. This document compiles available quantitative and qualitative

solubility data, outlines a general experimental protocol for solubility determination, and

presents a logical workflow for assessing solubility.

Physicochemical Properties of 1-Phenyl-2-pentanol
1-Phenyl-2-pentanol is an aromatic alcohol with a molecular formula of C₁₁H₁₆O.[1] Its

structure, consisting of a phenyl group, a five-carbon chain, and a hydroxyl group, dictates its

solubility characteristics. The presence of the polar hydroxyl group allows for hydrogen bonding

with polar solvents, while the nonpolar phenyl ring and pentyl chain contribute to its affinity for

nonpolar environments. This dual nature results in varied solubility across different solvent

classes.

Quantitative Solubility Data
Precise, experimentally determined quantitative solubility data for 1-phenyl-2-pentanol is
limited in publicly available literature. The following tables summarize the available estimated

and predicted data.
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Table 1: Quantitative Solubility of 1-Phenyl-2-pentanol in Water

Solvent Temperature (°C) Solubility Data Type

Water 25 620.1 mg/L[2] Estimated

Water Not Specified 0.7 g/L[3] Predicted

Table 2: Qualitative and General Solubility of 1-Phenyl-2-pentanol in Organic Solvents

Solvent Solubility Description

Organic Solvents Soluble[1]

Oils Soluble[1]

Alcohol Soluble[2][4]

Ethanol Miscible at room temperature[1]

Chloroform Soluble[5][6]

Dichloromethane (DCM) Soluble[6]

Ethyl Acetate Soluble[6]

Methanol Soluble[6]

Experimental Protocol for Solubility Determination
While a specific, detailed experimental protocol for determining the solubility of 1-phenyl-2-
pentanol was not found in the reviewed literature, a general and widely accepted method, the

isothermal shake-flask method, can be employed. This method is considered reliable for

determining the equilibrium solubility of a solute in a solvent.

Objective: To determine the equilibrium solubility of 1-phenyl-2-pentanol in a selected solvent

at a specific temperature.

Materials:

1-Phenyl-2-pentanol
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Selected solvent of high purity

Analytical balance

Vials with screw caps

Thermostatic shaker bath or incubator

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks

A validated analytical method for quantification (e.g., UV-Vis spectrophotometry, HPLC)

Procedure:

Preparation of a Supersaturated Solution: Add an excess amount of 1-phenyl-2-pentanol to
a known volume of the selected solvent in a sealed vial. The presence of undissolved solid is

essential to ensure that a saturated solution is achieved.

Equilibration: Place the sealed vials in a thermostatic shaker bath set to the desired

temperature (e.g., 25 °C). The vials should be agitated for a sufficient period (typically 24-72

hours) to ensure that equilibrium between the dissolved and undissolved solute is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the set

temperature to allow the excess solid to settle.

Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant using a

syringe. Immediately filter the solution through a syringe filter into a clean, dry vial to remove

any undissolved microparticles.

Dilution: Accurately dilute the filtered saturated solution with the same solvent to a

concentration that falls within the linear range of the chosen analytical method.

Quantification: Determine the concentration of 1-phenyl-2-pentanol in the diluted solution

using a pre-validated analytical method. A calibration curve should be generated using

standard solutions of known concentrations to ensure accuracy.
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Calculation: Calculate the solubility (S) using the following formula:

S = C_diluted × Dilution Factor

Where:

S is the solubility of 1-phenyl-2-pentanol in the solvent.

C_diluted is the concentration of the diluted solution determined by the analytical method.

Dilution Factor is the ratio of the final volume of the diluted solution to the initial volume of

the saturated solution.

Logical Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for the systematic assessment of the

solubility of a compound like 1-phenyl-2-pentanol.
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Caption: Workflow for experimental solubility determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b045728?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Phenyl-2-pentanol | C11H16O | CID 61202 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1-phenyl-2-pentanol, 705-73-7 [thegoodscentscompany.com]

3. Showing Compound 1-Phenyl-2-pentanol (FDB008263) - FooDB [foodb.ca]

4. parchem.com [parchem.com]

5. DL-1-phenylpentan-2-ol | 705-73-7 [chemicalbook.com]

6. DL-1-phenylpentan-2-ol | 705-73-7 [amp.chemicalbook.com]

To cite this document: BenchChem. [Solubility of 1-Phenyl-2-pentanol in different solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045728#solubility-of-1-phenyl-2-pentanol-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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